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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of
metaplasia in tissue samples, a critical aspect of research and drug development in oncology
and gastroenterology. The methods described herein cover endoscopic, histological, and
molecular approaches, with a focus on providing actionable protocols and comparative
guantitative data.

Endoscopic Quantification of Barrett's Esophagus:
The Prague C&M Criteria

The Prague C&M Criteria are a standardized, consensus-driven method for the endoscopic
assessment of Barrett's Esophagus (BE), a metaplastic condition of the distal esophagus.[1][2]
This system provides a reproducible measurement of the length of the metaplastic segment,
which is crucial for surveillance and management.[3]

Experimental Protocol: Application of the Prague C&M
Criteria

o Patient Preparation: The patient should be adequately sedated to allow for a thorough and
stable endoscopic examination.

¢ Identification of Anatomical Landmarks:
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o Gastroesophageal Junction (GEJ): Identify the GEJ as the most proximal extent of the
gastric folds.[2]

o Squamocolumnar Junction (SCJ): This is the visible transition from the pale, glossy
squamous epithelium of the esophagus to the reddish, velvety columnar epithelium of the
metaplastic segment.

o Measurement of the Metaplastic Segment: Using the distance markers on the endoscope,
measure the following in centimeters from the GEJ:

o Circumferential Extent (C-value): Measure the length of the circumferential segment of
columnar epithelium.[2][4]

o Maximum Extent (M-value): Measure the total length of the columnar epithelium, including
any tongues or islands extending proximally from the circumferential segment.[2][4]

e Recording the Measurement: The Prague classification is reported as CxMy, where x is the
C-value and y is the M-value. For example, a circumferential segment of 2 cm with a
maximal tongue extending to 4 cm would be recorded as C2M4.[4] A short segment with only
a 1 cm tongue would be COML1.[4]

Logical Workflow for Prague C&M Classification
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Identify Gastroesophageal Junction (GEJ)
(Proximal end of gastric folds)

'

Identify Squamocolumnar Junction (SCJ)
(Transition to columnar epithelium)

'

Measure Circumferential Extent (C-value)
(cm from GEJ)

'

Measure Maximum Extent (M-value)
(cm from GEJ, including tongues)
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Collect Gastric Biopsies
(Updated Sydney System)

'

Process Biopsies (FFPE) and
Stain with H&E

' oot

(Score 0-3)

Assess % IM in Antrum/Incisura Biopsies Assess % IM in Corpus Biopsies
(Score 0-3)

Combine Scores to Determine
OLGIM Stage (I-1V)
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Whole-Slide Imaging (WSI)
of H&E Stained Slide

'

Image Preprocessing
(Color Normalization, Tiling)

'

Metaplasia Segmentation
(Apply Trained Deep Learning Model)

Quantify Metaplastic Area
and Extract Features
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Chronic Inflammation
(Cytokine Storm: IL-6, IL-1(3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. Molecular Pathogenesis of Barrett Esophagus | Abdominal Key [abdominalkey.com]

e 2.iwgco.net [iwgco.net]

e 3. rmpartners.nhs.uk [rmpartners.nhs.uk]

e 4. Prague Classification Barrett Esophagus — Endoscopy Campus [endoscopy-campus.com]

« To cite this document: BenchChem. [Application Notes and Protocols for Quantifying
Metaplasia in Tissue Samples]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1168688?utm_src=pdf-body-img
https://www.benchchem.com/product/b1168688?utm_src=pdf-custom-synthesis
https://abdominalkey.com/molecular-pathogenesis-of-barrett-esophagus/
https://iwgco.net/prague-barretts-cm-criteria/
https://rmpartners.nhs.uk/wp-content/uploads/2017/03/lca_barretts_oesophagus_clinical_guidelines-february-2015.pdf
https://www.endoscopy-campus.com/en/classifications/prague-classification-barrett-esophagus/
https://www.benchchem.com/product/b1168688#methods-for-quantifying-the-extent-of-metaplasia-in-tissue-samples
https://www.benchchem.com/product/b1168688#methods-for-quantifying-the-extent-of-metaplasia-in-tissue-samples
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168688?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1168688#methods-for-quantifying-the-extent-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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